Cas no 1448079-08-0 (2-{[1-(2,4-dichloro-5-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine)

2-{[1-(2,4-Dichloro-5-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine is a structurally complex sulfonamide derivative featuring a piperidine core linked to a pyrazine moiety via an ether bridge. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation. The presence of the dichloromethylbenzenesulfonyl group enhances its electrophilic character, facilitating selective reactivity in nucleophilic substitution or coupling reactions. Its rigid scaffold and heterocyclic components may contribute to improved binding affinity in medicinal chemistry applications. The compound's stability under standard conditions and synthetic versatility make it a valuable candidate for further research in drug discovery and agrochemical development.
2-{[1-(2,4-dichloro-5-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine structure
1448079-08-0 structure
Product Name:2-{[1-(2,4-dichloro-5-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine
CAS No:1448079-08-0
MF:C16H17Cl2N3O3S
MW:402.295480489731
CID:5404005
Update Time:2025-10-28

2-{[1-(2,4-dichloro-5-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-[[1-[(2,4-Dichloro-5-methylphenyl)sulfonyl]-4-piperidinyl]oxy]pyrazine
    • 2-{[1-(2,4-dichloro-5-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine
    • Inchi: 1S/C16H17Cl2N3O3S/c1-11-8-15(14(18)9-13(11)17)25(22,23)21-6-2-12(3-7-21)24-16-10-19-4-5-20-16/h4-5,8-10,12H,2-3,6-7H2,1H3
    • InChI Key: OPYAKUMMLVHDQU-UHFFFAOYSA-N
    • SMILES: C1(OC2CCN(S(C3=CC(C)=C(Cl)C=C3Cl)(=O)=O)CC2)=NC=CN=C1

Experimental Properties

  • Density: 1.432±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 545.2±60.0 °C(Predicted)
  • pka: 0.30±0.10(Predicted)

2-{[1-(2,4-dichloro-5-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine Pricemore >>

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Additional information on 2-{[1-(2,4-dichloro-5-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine

Comprehensive Overview of 2-{[1-(2,4-dichloro-5-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine (CAS No. 1448079-08-0)

In the realm of pharmaceutical and agrochemical research, 2-{[1-(2,4-dichloro-5-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine (CAS No. 1448079-08-0) has emerged as a compound of significant interest. This molecule, characterized by its unique sulfonylpiperidine and pyrazine moieties, is widely studied for its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its structural complexity, which offers a versatile scaffold for designing novel bioactive agents.

The compound's CAS number 1448079-08-0 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial settings. Its long chemical name may appear daunting, but it precisely describes the molecular architecture: a piperidin-4-yl group linked to a pyrazine ring via an ether bond, further functionalized with a 2,4-dichloro-5-methylbenzenesulfonyl substituent. This intricate design underscores its potential for selective interactions with biological targets.

Recent trends in AI-driven drug discovery have amplified interest in compounds like 2-{[1-(2,4-dichloro-5-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine. Computational models predict its favorable pharmacokinetic properties, such as moderate lipophilicity and metabolic stability, making it a candidate for further optimization. Questions like "How does sulfonylpiperidine enhance bioactivity?" or "What are the synthetic routes for CAS 1448079-08-0?" dominate online forums, highlighting the need for detailed technical discussions.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations, including sulfonylation and nucleophilic substitution reactions. The 2,4-dichloro-5-methylbenzenesulfonyl group is pivotal for conferring steric and electronic effects, while the pyrazine ring contributes to hydrogen bonding capabilities. Such features are critical in addressing challenges like resistance mechanisms in agrochemicals or improving target selectivity in pharmaceuticals.

Environmental and regulatory considerations also play a role in the compound's development. While not classified as hazardous, its chlorinated aromatic components necessitate careful handling to align with green chemistry principles. Researchers are exploring catalytic methods to reduce waste and improve yield, reflecting broader industry shifts toward sustainability.

In conclusion, 2-{[1-(2,4-dichloro-5-methylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine (CAS No. 1448079-08-0) represents a compelling case study in modern chemical innovation. Its interdisciplinary applications—spanning medicinal chemistry, materials science, and beyond—demonstrate how tailored molecular design can address pressing global challenges. As search queries for "piperidine derivatives in drug design" or "sulfonamide-based agrochemicals" continue to rise, this compound remains at the forefront of scientific discourse.

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